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Compound Overview & Specifications

The following table summarizes the key identifying information for DosatiLink-1 [1].

Property Specification

Name DosatiLink-1

CAS Number 2941512-37-2

Molecular Formula Ce9Ho3Cl2F2N13017S

Molar Mass 1517.52 g/mol

Bioactivity Abelson murine leukemia (ABL) enzyme inhibitor [1].
Intended Use For research use only. Not for human use.

Frequently Asked Questions (FAQS)
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Q1: What is the primary biological target of DosatiLink-1? Al: DosatiLink-1 is characterized as an

inhibitor of the Abelson murine leukemia (ABL) enzyme [1].

Q2: How should I store DosatiLink-1 to ensure its stability? A2: It is recommended to store the product
under the conditions provided in the batch-specific Certificate of Analysis (CoA). Generally, it can be

transported at room temperature within the continental US, though conditions may vary elsewhere [1].

Q3: Where can I find peer-reviewed references for this compound? A3: One available reference is by
Robert B. Kargbo, titled "Expanding the Chemical Space: New Approach to Cell-Permeable Drugs,"
published in ACS Med. Chem. Lett. 2023 (14, 10, 1329-1330) [1].

Troubleshooting Guides

Guide 1: Verifying Compound Purity
Problem: You need to confirm the purity of your research compound, but no specific protocol was supplied.

Background: Purity verification is a critical first step to ensure the success and reproducibility of your

experiments. Contaminants can disrupt reactions and lead to inaccurate biological activity results [2].

Solution: While a specific method for DosatiLink-1 was not located, the following workflow outlines the
standard approach for verifying the purity of a peptide-based research compound, which can be adapted. This

is based on general lab-tested methods for compounds like H-Ser-Obzl HCI [2].
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Sample Preparation
* Dissolve in suitable solvent (e.g., methanol)
* Prepare reference standard

HPLC Analysis
» Use UV detector (220-280 nm)
» Compare retention time & peak area

Interpret Results
* Check for single dominant peak
» Target >99% area for key peak

Confirm with NMR/MS

Purity Verified
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Detailed Methodology:

¢ High-Performance Liquid Chromatography (HPLC) [2]

o Objective: This is the gold standard for quantitative purity analysis, capable of detecting
impurities at levels below 0.1%.
o Procedure:
= Dissolve a small amount of DosatiLink-1 in a suitable solvent (e.g., methanol or water).
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= Inject the sample into an HPLC system equipped with a UV detector (typically set
between 220 nm and 280 nm).
= Separate the components using an appropriate column and mobile phase.
= Compare the resulting chromatogram to a reference standard. The purity is calculated
based on the peak area of the main compound relative to all other peaks.
o Acceptance Criterion: A purity of 299% is typically required for reliable research applications

[2].
¢ Supporting Techniques:

o Nuclear Magnetic Resonance (NMR) Spectroscopy: Used to confirm the molecular structure
and identify specific chemical contaminants (e.g., residual solvents or isomers). It is less
sensitive for trace impurities than HPLC but provides structural insights [2].

o Mass Spectrometry (MS): Used to verify the molecular weight of the compound and identify
unknown contaminants based on their mass and fragmentation patterns. LC-MS combines the
separation power of HPLC with the detection of MS [2].

Guide 2: Handling Unexpected Experimental Results
Problem: Your experiment with DesatiLink-1 is yielding unexpected or irreproducible results.

Background: Many factors can contribute to variable outcomes, with compound integrity and sample

handling being primary suspects.

Solution: Follow this logical troubleshooting pathway to isolate the root cause.
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Troubleshooting Steps:

¢ Verify Purity: Re-test the purity of the specific batch you are using via HPLC. A drop in purity
indicates degradation [2].

¢ Review Storage and Handling: Confirm that the compound has been stored according to the
manufacturer's recommendations. Improper temperature or exposure to light can cause degradation.
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Always use a fresh aliquot if possible.

e Confirm Experimental Protocol: Double-check your buffer composition, dilution calculations, and
assay conditions. Reproduce the experiment exactly, changing only one variable at a time to isolate
the issue [3].

e Check Controls: Ensure that all your experimental controls (e.g., positive, negative, vehicle) are
performing as expected.

e Contact Technical Support: If the issue persists, contact the supplier (e.g., peptidedb@qq. com)
[1]. Provide them with your batch number, your experimental protocol, and the purity data you have
collected.

Key Considerations for Researchers

¢ Documentation: Always refer to the Certificate of Analysis (CoA) that should accompany your
batch of DosatiLink-1. This document provides batch-specific data, including purity as determined by
the manufacturer.

e Liability: This compound is explicitly labeled "for research use only, not for human use” [1]. All
experiments must be conducted in accordance with this intended use.

¢ Best Practices: Maintain detailed lab records of your compound's storage, handling, and all purity
verification tests. This is crucial for troubleshooting and ensuring the integrity of your research.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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